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Compound of Interest

2-(4-Chloro-2-
Compound Name:
methylphenoxy)ethanol

Cat. No.: B1294840

An In-depth Technical Guide to 2-(4-Chloro-2-methylphenoxy)ethanol

This technical guide provides a comprehensive overview of the chemical 2-(4-Chloro-2-
methylphenoxy)ethanol, intended for researchers, scientists, and professionals in drug
development. It consolidates critical data from various sources into a structured format,
including physical and chemical properties, toxicological information, and safety protocols.

Chemical Identification and Properties

2-(4-Chloro-2-methylphenoxy)ethanol is a chemical compound with the CAS number 36220-
29-8.[1] Its molecular formula is C9H11CIO2.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Weight 186.64 g/mol [1]
Exact Mass 186.045 Da [1]
Density 1.198 g/cm3 [1]
Boiling Point 294.5°C at 760 mmHg [1]
Flash Point 131.9°C [1]
Refractive Index 1.539 [1]
Topological Polar Surface Area  29.5 A2 [1]
XLogP3 3 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 2 s
Rotatable Bond Count 3 [1]

Hazard Identification and Classification

The hazard classification for a related compound, Ethyl 4-(4-Chloro-2-methylphenoxy)butyrate,
indicates that it is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[2]
While this is not the exact same molecule, it suggests that caution should be exercised when
handling phenoxy-based compounds.
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GHS Hazard Pictograms and Signal Word.

Toxicological Data

Toxicological data for the closely related compound, Ethyl 4-(4-Chloro-2-
methylphenoxy)butyrate, provides insight into the potential hazards.

Table 2: Acute Toxicity Data for a Related Compound

Route Species Test Value Source
Oral Rat LD50 1420 mg/kg [2]
Skin Rat LD50 >4 glkg [2]
Inhalation Rat LC50 3000 mg/m3 [2]
Intraperitoneal Rat LD50 870 mg/kg [2]
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Experimental Protocols

Detailed experimental protocols for 2-(4-Chloro-2-methylphenoxy)ethanol are not readily
available in the public domain. However, based on safety data sheets for similar chemical
structures, standard laboratory procedures for handling, storage, and disposal should be

followed.

First Aid Measures

A standardized workflow for first aid is crucial when handling potentially hazardous chemicals.

Chemical Exposure Occurs

Assess Nature of Exposure

Inhalation

Swallowed

Ingestion

Skin Contact Eye Contact

A
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Wash with plenty of soap and water. J Rinse cautiously with water for several minutes. Move person to fresh air. Rinse mouth. Do NOT induce vomiting.

g Seek Immediate Medical Attention g

Click to download full resolution via product page
First Aid Workflow for Chemical Exposure.

Handling and Storage
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» Handling: Wear appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat.[3] Ensure adequate ventilation to avoid inhalation of vapors.[2]
Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly after handling.[2]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5] Keep

away from heat, sparks, and open flames.[4][5]

Spill and Disposal

In the event of a spill, a clear and logical response is necessary to ensure safety and minimize

environmental contamination.
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Chemical Spill Occurs
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Workflow for Chemical Spill Response.

« Spill Response: For a spill, remove all sources of ignition.[4][5] Use a nhon-combustible
absorbent material to clean up the spill and place it in a suitable container for disposal.[6]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[2] Avoid release to the environment.[2]
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Conclusion

While comprehensive data on 2-(4-Chloro-2-methylphenoxy)ethanol is limited, the available
information, supplemented with data from structurally similar compounds, allows for a
foundational understanding of its properties and potential hazards. The provided tables and
diagrams offer a clear and concise reference for laboratory professionals. It is imperative to
handle this chemical with care, adhering to standard safety protocols to mitigate risks. Further
research into the specific toxicological profile and biological effects of this compound is
warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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